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Compound of Interest

Compound Name: Tecnazene

Cat. No.: B7766808 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals like Tecnazene is paramount. This document provides a comprehensive

guide to the necessary personal protective equipment (PPE), operational plans for handling

and disposal, and emergency procedures.

Quantitative Data Summary
The following tables summarize key quantitative data for Tecnazene, providing a quick

reference for its physical, chemical, and toxicological properties.

Table 1: Physical and Chemical Properties
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Property Value Source

Chemical Formula C₆HCl₄NO₂ [1]

Relative Molecular Mass 260.89 g/mol [2][3]

Appearance
Colorless, odorless crystalline

solid
[1]

Melting Point 99 °C [1]

Boiling Point 304 °C

Water Solubility 0.44 mg/L at 20°C

Solubility in other solvents

Readily soluble in carbon

disulfide, benzene, chloroform,

ketones, and aromatic and

chlorinated hydrocarbon

compounds. 40 g/L in ethanol

at 25°C.

Vapor Pressure 0.0018 mm Hg

Table 2: Toxicological Data
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Parameter Value Species Source

Oral LD₅₀ 7500 mg/kg Rat

Acceptable Daily

Intake (ADI) for

humans

0-0.01 mg/kg body

weight
-

No-Observed-

Adverse-Effect Level

(NOAEL)

38 mg/kg body

weight/day
Rat

No-Observed-

Adverse-Effect Level

(NOAEL)

200 mg/kg body

weight/day
Mouse

No-Observed-

Adverse-Effect Level

(NOAEL)

15 mg/kg body

weight/day
Dog

Table 3: Hazard Classifications

Classification Code Description Source

Acute Toxicity (Oral) H302 Harmful if swallowed

Skin Sensitization H317
May cause an allergic

skin reaction

Hazardous to the

Aquatic Environment

(Acute)

H400
Very toxic to aquatic

life

Hazardous to the

Aquatic Environment

(Chronic)

H410

Very toxic to aquatic

life with long lasting

effects

Operational Plan: Handling and Disposal
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Adherence to strict protocols for handling and disposing of Tecnazene is crucial to minimize

exposure and environmental contamination.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and handling precautions.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. The

storage area should be locked and accessible only to authorized personnel. Do not store

near foodstuffs or animal feed.

Handling Procedures
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.

Personal Protective Equipment (PPE):

Hand Protection: Wear suitable chemical-resistant gloves.

Eye/Face Protection: Use safety glasses with side-shields or chemical safety goggles.

Skin and Body Protection: Wear a lab coat or chemical-resistant suit. For larger quantities

or in case of potential splashing, consider additional protective clothing.

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved

respirator with an appropriate cartridge.

Hygiene: Avoid eating, drinking, or smoking in areas where Tecnazene is handled. Wash

hands thoroughly after handling.
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Tecnazene Handling Workflow
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Caption: A workflow diagram for the safe handling of Tecnazene.
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Disposal Plan
Tecnazene and any contaminated materials must be treated as hazardous waste.

Waste Collection: Collect waste in designated, clearly labeled, and sealed containers. Do not

mix with other waste streams.

Disposal Method: Dispose of the waste through a licensed hazardous waste disposal

company. In the USA, any non-domestic waste containing tecnazene must be treated as

hazardous waste, with specific instructions for incineration.

Container Decontamination: Puncture and decontaminate empty containers before disposal

to prevent reuse.

Emergency Procedures
Immediate and appropriate response to emergencies is critical to mitigate harm.

Spills
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and entering drains.

Absorb: For solid spills, sweep up the material. For liquid spills, absorb with an inert material

(e.g., sand, earth). Moisten powdered material to reduce dust during cleanup.

Collect: Place the absorbed material into a sealed container for disposal as hazardous

waste.

Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

Personal Exposure
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.
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Skin Contact: Immediately remove contaminated clothing. Wash the affected skin area with

plenty of soap and water. If skin irritation or a rash occurs, get medical advice.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Tecnazene Emergency Response
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Caption: A flowchart for emergency procedures in case of a Tecnazene spill or exposure.

Metabolic Pathway
While a specific signaling pathway for the toxicological effects of Tecnazene is not well-

documented, its metabolic pathway has been studied. Tecnazene is extensively metabolized in

animals. The primary routes of metabolism involve the reduction of the nitro group and its

replacement by glutathione.

Metabolic Pathway of Tecnazene
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Caption: A diagram illustrating the metabolic fate of Tecnazene in animals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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